Cas no 102409-60-9 (3,9-Epoxy-3H-azirino[2,3-c][1]benzazocine-5,8-dimethanol,1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-, 8-carbamate, (1aS,8R,9aS)-)

• Product Name: 3,9-Epoxy-3H-azirino[2,3-c][1]benzazocine-5,8-dimethanol,1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-, 8-carbamate, (1aS,8R,9aS)-
• CAS No: 102409-60-9
• Molecular Formula: C₁₄H₁₇N₃O₆
• Molecular Weight: 323.30128
• CID: 184656
• PubChem ID: 124136

3,9-Epoxy-3H-azirino[2,3-c][1]benzazocine-5,8-dimethanol,1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-, 8-carbamate, (1aS,8R,9aS)- Properties

Names and Identifiers

• 3,9-Epoxy-3H-azirino[2,3-c][1]benzazocine-5,8-dimethanol,1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-, 8-carbamate, (1aS,8R,9aS)-
• (+)-FR66979
• 3,9-Epoxy-3H-azirino(2,3-c)(1)benzazocine-5,8-dimethanol, 1,1a,2,8,9,9a-hexahydro-7,9-dihydroxy-, alpha(8)-carbamate
• [6,9-Dihydroxy-4-(hydroxymethyl)-14-oxa-1,11-diazatetracyclo[7.4.1.02,7.010,12]tetradeca-2(7),3,5-trien-8-yl]methyl carbamate
• [7,9-Dihydroxy-5-(hydroxymethyl)-1,1a,2,8,9,9a-hexahydro-3,9-epoxyazireno[2,3-c][1]benzazocin-8-yl]methyl hydrogen carbonimidate
• 6.9-dihydroxy-4-hydroxymethyl-14-oxa-1,11-diazatetracyclo[7.4.1.02,7.010,12 ]tetradeca-2,4,6-trien-8-ylmethyl carbamate
• WUQJQATXUALTBZ-UHFFFAOYSA-N
• DTXSID40907483
• 102409-60-9
• 6,9-dihydroxy-4-hydroxymethyl-14-oxa-1,11-diazatetracyclo[7.4.1.02,7.010,12 ]tetradeca-2,4,6-trien-8-ylmethyl carbamate
• FR 66979
• FR-66979
• Antibiotic FR 66979

• InChIKey： WUQJQATXUALTBZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17N3O6/c15-13(20)22-5-7-11-9(1-6(4-18)2-10(11)19)17-3-8-12(16-8)14(7,21)23-17/h1-2,7-8,12,16,18-19,21H,3-5H2,(H2,15,20)
• SMILES： NC(OCC1C2C(=CC(=CC=2N2OC1(C1NC1C2)O)CO)O)=O

Computed Properties

• Exact Mass: 323.11181
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 323.11173527g/mol
• Heavy Atom Count: 23
• Complexity: 507
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 147.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids 1-hydroxylamino, 4-unsubstituted benzenoids